Cas no 1536865-95-8 (3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1536865-95-8
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD21872781
• CID: 5237830
• Update Time: 2025-11-06

3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(4-piperidinylmethyl)-
• 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD21872781
• Inchi： 1S/C8H14N4O/c13-8-10-7(11-12-8)5-6-1-3-9-4-2-6/h6,9H,1-5H2,(H2,10,11,12,13)
• InChI Key： OKHMLVDXSUWYPP-UHFFFAOYSA-N
• SMILES： N1C(CC2CCNCC2)=NC(=O)N1

Additional information on 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1536865-95-8)

The compound 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1536865-95-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis methods, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemically, 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both piperidine and triazolone moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers have explored its potential as a scaffold for designing novel GABA receptor modulators and kinase inhibitors, aligning with current trends in precision medicine.

One of the most searched questions regarding this compound is its synthetic route. The synthesis typically involves a multi-step process starting from 4-(aminomethyl)piperidine, followed by cyclization with carboxylic acid derivatives to form the triazolone ring. Recent advancements in green chemistry have also introduced more sustainable methods, such as microwave-assisted synthesis, which reduces reaction times and improves yields. These innovations cater to the growing demand for environmentally friendly synthetic protocols in the pharmaceutical industry.

In terms of applications, 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promise in neuropharmacology. Its structural similarity to known neurotransmitter analogs has led to investigations into its potential for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its metal-chelating properties have sparked interest in bioinorganic chemistry, particularly in designing diagnostic imaging agents.

The compound's physicochemical properties are also a focal point for researchers. With a molecular weight of 196.24 g/mol and moderate solubility in polar solvents, it exhibits favorable drug-like characteristics as per Lipinski's rule of five. Its logP value and hydrogen bond acceptor/donor counts suggest good blood-brain barrier permeability, a critical factor for CNS-targeted drugs. These attributes align with the increasing emphasis on computational drug design and in silico ADMET prediction in modern drug development.

Another trending topic related to this compound is its role in fragment-based drug discovery (FBDD). The piperidine-triazolone core serves as a versatile pharmacophore that can be optimized for selectivity against specific biological targets. Recent studies have explored its derivatives as potential anticancer agents, leveraging its ability to interact with protein-protein interaction interfaces. This application resonates with the current focus on targeted cancer therapies and small molecule inhibitors in oncology research.

From a patent landscape perspective, 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one has been featured in several intellectual property filings, particularly in the areas of neurological disorders and metabolic diseases. Its structural flexibility allows for the generation of patentable derivatives, making it attractive for pharmaceutical companies investing in novel chemical entities (NCEs). This aligns with the industry's shift toward first-in-class drugs and personalized medicine approaches.

In conclusion, 3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1536865-95-8) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from CNS drug development to cancer research, coupled with its synthetic adaptability, position it as a valuable scaffold for future therapeutic innovations. As research continues to uncover its full potential, this compound is likely to remain a subject of intense scientific inquiry and industrial interest.